Cas no 126456-43-7 ((1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol)

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol structure

126456-43-7 structure

Product Name:(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol

CAS No:126456-43-7

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD00053472

CID:63822

PubChem ID:87563059

Update Time:2025-07-28

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

- (1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol
- (1S,2R)-(-)-1-Amino-2-indanol
- (1S,2R)-(-)-CIS-1-AMINO-2-HYDROXYINDANE
- (1S,2R)-CIS-1-AMINO-2-INDANOL
- (1S,2R)-(-)-CIS-1-AMINOINDAN-2-OL
- (1S,2R)-(+)-CIS-1-AMINOINDAN-2-OL
- (1S,2R)-(-)-1-AMINO-2-HYDROXYINDAN
- (1S,2R)-1-AMINO-2-HYDROXYINDANE
- (1S,2R)-Trans-1-Amino-2-indanol
- (1S,2R)-(-)-(cis)-1-Amino-2-indanol
- (1S,2R)-(-)-cis-1-Amino-2-indanol
- CIS-1-AMINO-2-INDANOL
- (1S,2R)-(-)-1-A
- (1S,2R)-(-)-cis-1-Amino-2,3-dihydro-1H-inden-2-ol
- (1S,2R)-(−)-cis-1-AMino-2-indanol
- (1S,2R)-(?)-cis-1-Amino-2-hydroxyindane
- (1S,2R)-(?)-cis-1-Amino-2-indanol
- 3aR
- cis-aminoindanol
- (1S,2R)-(−(1S,2R)-1-AMINO-2-INDANOL
- KT-1-Amino-2-indanol-0001
- (1S,2R)-1-AMINO-INDAN-2-OL
- cis-(1S)-Amino-(2R)-indanol
- CIS-(1S,2R)-1-AMINO-2-INDANOL
- (1S
- (1S,2R)-1-Amino-2-indanol
- (1s, 2r)-cis-1-amino-2-indanol
- 1-Amino-2-indanol, cis-(-)-
- (1s,2r)-(-)-1amino-2-indanol
- 2(R)-hydroxy-1(S)-aminoindane
- 1H-Inden-2-ol, 1-amino-2,3-dihyd
- Indinavir sulfate specified impurity A [EP]
- NS00123249
- DTXSID601335000
- Indinavir sulfate impurity, cis-aminoindanol- [USP]
- 1-(S)-amino-2-(R)-indanol
- BP-12265
- cis-(1S, 2R)-1-amino-2-indanol
- cis-1-aminoindan-2-ol
- UNII-LU3GK925A8
- ((1S,2R)-2-Hydroxy-2,3-dihydro-1H-inden-1-yl)amine
- AKOS005259458
- HY-W002530
- cis-(-)-1-amino-2-indanol
- AKOS004909503
- EN300-53940
- A15182
- INDINAVIR SULFATE IMPURITY, CIS-AMINOINDANOL- [USP IMPURITY]
- (1s, 2r)-(-)-cis-1-amino-2-indanol
- LOPKSXMQWBYUOI-BDAKNGLRSA-N
- (1S,2R)-(-)-cis-1-Amino-2-indanol, 99%
- 1H-Inden-2-ol, 1-amino-2,3-dihydro-, (1S,2R)-
- (1S,2R)-1-aminoindan-2-ol
- (1S, 2R)-(-)-1-amino-2-indanol
- AM20060499
- (1S-Cis)-1-amino-2-indanol
- MFCD00216655
- (2R-Cis)-1-amino-2,3-dihydro-1H-inden-2-ol
- CIS-(1S,2R)-AMINOINDAN-2-OL
- LU3GK925A8
- SCHEMBL83474
- (1S, 2R)-1-amino-2-indanol
- CS-W002530
- Z803127638
- DTXSID10155191
- AS-30161
- W-205248
- Q27283183
- (1S,2R)-(-)-1-AMINO-2-HYDROXYINDANE
- F1905-7167
- AC-3533
- AC-16728
- 126456-43-7
- (-)-cis-1-aminoindan-2-ol
- INDINAVIR SULFATE IMPURITY A [EP IMPURITY]
- (1S,2R)-1-Amino-2,3-dihydro-1-inden-2-ol
- (1S,2R)-(−)-Cis-1-Amino-2-Indanol,98%
- DB-030992
- INDINAVIR SULFATE IMPURITY, CIS-AMINOINDANOL-[USP IMPURITY]
- Indinavir sulfate impurity, cis-aminoindanol-[USP]
- INDINAVIR SULFATE IMPURITY, CIS-AMINOINDANOL-(USP IMPURITY)
- INDINAVIR SULFATE IMPURITY A (EP IMPURITY)
- Indinavir sulfate specified impurity A
- Indinavir sulfate impurity, cis-aminoindanol-(USP)
- DTXCID1077682
- MDL： MFCD00053472
- Inchi： 1S/C9H11NO/c10-9-7-4-2-1-3-6(7)5-8(9)11/h1-4,8-9,11H,5,10H2/t8-,9+/m1/s1
- InChI Key： LOPKSXMQWBYUOI-BDAKNGLRSA-N
- SMILES： O[C@@H]1CC2C=CC=CC=2[C@@H]1N
- BRN： 4292559

Computed Properties

Exact Mass: 149.08400
Monoisotopic Mass: 149.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.2
Topological Polar Surface Area: 46.2

Experimental Properties

Color/Form: Powder
Density: 1.0753 (rough estimate)
Melting Point: 117.0 to 121.0 deg-C
Boiling Point: 270.27°C (rough estimate)
Flash Point: 129.207℃
Refractive Index: 1.5760 (estimate)
Water Partition Coefficient: Slightly soluble
PSA: 46.25000
LogP: 1.30370
Specific Rotation: -62 º (c=0.5, CHCl3)
Sensitiveness: Air Sensitive
Optical Activity: [α]20/D −61°, c = 0.5 in chloroform
Solubility: Slightly soluble in water

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S36/37/39
FLUKA BRAND F CODES：10-23
RTECS：NK7525500
Hazardous Material Identification：
Safety Term：S26;S36/37/39
Risk Phrases：R20/21/22; R36/37/38
HazardClass：8
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
PackingGroup：III

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Customs Data

HS CODE：2922199090
Customs Data：

China Customs Code:
2922199090

Overview:

2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600597-1g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98%	1g	¥49.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600597-5g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98%	5g	¥95.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A1624-5g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98.0%(GC&T)	5g	￥850.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A1624-1g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98.0%(GC&T)	1g	￥290.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A448A-5g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98%	5g	￥90.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A448A-25g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98%	25g	￥285.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A448A-100g	(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol	126456-43-7	98%	100g	￥1055.0	2022-09-28
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80687-5mg	(1S,2R)-1-Amino-2-indanol	126456-43-7	98.0%	5mg	¥100	2021-05-07
TRC	A611470-1g	(1S,2R)-(-)-cis-1-Amino-2-indanol	126456-43-7		1g	$ 60.00	2022-06-08
TRC	A611470-5g	(1S,2R)-(-)-cis-1-Amino-2-indanol	126456-43-7		5g	$ 70.00	2022-06-08

(1S,2R)-1-Amino-2,3-dihydro-1H-inden-2-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:126456-43-7)顺（-）-1-氨基-2-茚醇

Order Number:LE1675216

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:126456-43-7)(1S,2R)-(-)-cis-1-Amino-2-indanol

Order Number:1675216

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:14

Price ($):discuss personally

Email:sales2@senfeida.com

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2. Aminoindanol-based chiral derivatizing agents for the determination of the absolute configuration of carboxylic acids

Minjung Park,Seon-mi Kim,Kihang Choi Org. Biomol. Chem. 2012 10 8051
3. Chiral recognition in jet-cooled complexes of (1R,2S)-(+)-cis-1-amino-2-indanol and methyl lactate: on the importance of the CH?π interaction

K. Le Barbu-Debus,M. Broquier,A. Mahjoub,A. Zehnacker-Rentien Phys. Chem. Chem. Phys. 2009 11 7589
4. Biocatalytic routes to anti-viral agents and their synthetic intermediates

Sjoerd Slagman,Wolf-Dieter Fessner Chem. Soc. Rev. 2021 50 1968
5. Prolinamide bridged silsesquioxane as an efficient, eco-compatible and recyclable chiral organocatalyst

Amàlia Monge-Marcet,Roser Pleixats,Xavier Catto?n,Michel Wong Chi Man,Diego A. Alonso,Carmen Nájera New J. Chem. 2011 35 2766

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